Cas no 85353-67-9 ((Phenylmethyl)(1,1-biphenyl)-4-ol)

• Product Name: (Phenylmethyl)(1,1-biphenyl)-4-ol
• CAS No: 85353-67-9
• MF: C₁₉H₁₆O
• MW: 260.329745292664
• CID: 733022
• Update Time: 2024-01-31

(Phenylmethyl)(1,1-biphenyl)-4-ol Chemical and Physical Properties

Names and Identifiers

• (Phenylmethyl)(1,1-biphenyl)-4-ol
• (phenylmethyl)[1,1'-biphenyl]-4-ol
• Einecs 286-730-2

• Inchi： 1S/C19H16O/c20-18-11-12-19(16-9-5-2-6-10-16)17(14-18)13-15-7-3-1-4-8-15/h1-12,14,20H,13H2
• InChI Key： RVZWRZSXBTVZIE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(O)C=C1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 260.12000
• Monoisotopic Mass: 260.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.119
• Boiling Point: 437°C at 760 mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.623
• PSA: 20.23000
• LogP: 4.65000